Dapagliflozin 3-O-β-D-Glucuronide

• CAS No.: 1351438-75-9
• Product Name: Dapagliflozin 3-O-β-D-Glucuronide
• Molecular Formula: C27H33ClO12
• Molecular Weight: 585
• IUPAC Name: (2S,3S,4S,5R,6R)-6-[(2S,3S,4R,5R,6R)-2-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C27H33ClO12/c1-2-37-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)28)23-22(34)24(18(30)17(11-29)38-23)39-27-21(33)19(31)20(32)25(40-27)26(35)36/h3-8,10,17-25,27,29-34H,2,9,11H2,1H3,(H,35,36)/t17-,18-,19+,20+,21-,22+,23+,24+,25+,27-/m1/s1
• SMILES: CCOC1=CC=C(C=C1)CC2=C(C=CC(=C2)C3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)Cl
• Description: Dapagliflozin 3-O-β-D-Glucuronide is a metabolite of Dapagliflozin which is a sodium-glucose transporter 2 inhibitor.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (1S)-1,5-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-3-O-β-D-glucopyranuronosyl-D-glucitol
• PubChem Compound: 91617971
• Last Modified: Nov 11 2021